Methyl thieno[2,3-d]pyrimidine-6-carboxylate

• CAS No.: 655253-70-6
• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• IUPAC Name: methyl thieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C8H6N2O2S/c1-12-8(11)6-2-5-3-9-4-10-7(5)13-6/h2-4H,1H3
• InChI Key: CBGFDNNZJYCWCY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=CN=CN=C2S1

Description

Methyl thieno[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C8H6N2O2S and its molecular weight is 194.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate (intermediate 10) (114 mg), magnesium oxide (40 mg) and Pd/C (12 mg) in isopropanol (10 mL) were stirred under hydrogen for 48 hours. The solution was filtered through diatomaceous earth, washed with DCM (3×10 mL) and then concentrated in vacuo. Purification by flash chromatography on silica eluting with hexane:EtOAc (2:1) afforded the title compound as a white crystalline solid (76 mg, 78%);